1h-Indole-1-carboxylic acid,4-amino-2,3-dihydro-7-methyl-,1,1-dimethylethyl ester

• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: tert-butyl 4-amino-7-methyl-2,3-dihydroindole-1-carboxylate
• InChI: InChI=1S/C14H20N2O2/c1-9-5-6-11(15)10-7-8-16(12(9)10)13(17)18-14(2,3)4/h5-6H,7-8,15H2,1-4H3
• InChI Key: TVZGQZOAPIZUBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)N)CCN2C(=O)OC(C)(C)C

Description

1h-Indole-1-carboxylic acid,4-amino-2,3-dihydro-7-methyl-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-t-Butoxycarbonyl-2,3-dihydro-7-methyl-4-nitroindole (2.169 g; 8.7 mmol) is dissolved in methanol (35 mL), treated with a catalytic amount of 10% palladium-on-carbon (210 mg) and placed under an atmosphere of hydrogen. The solution is allowed to stir overnight. The black suspension is filtered through Celite and the solvent is removed by rotary evaporation. The crude product is purified by silica gel flash column chromatography using 15% ethyl acetate/hexanes as eluent to afford 1.769 g of 1-t-butoxycarbonyl-4-amino-2,3-dihydro-7-methylindole as a white solid (94% yield).